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Compound of Interest

Compound Name: 4-(Propionylamino)benzoic acid

Cat. No.: B099383

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(Propionylamino)benzoic acid was not
available. The following guidance is based on the safety information for the closely related
compounds Benzoic Acid and 4-(Methylamino)benzoic acid. Researchers should handle 4-
(Propionylamino)benzoic acid with caution and adhere to all institutional and regulatory
safety protocols.

Researchers, scientists, and drug development professionals must prioritize safety when
handling chemical compounds. This guide provides essential, immediate safety and logistical
information for the proper handling and disposal of 4-(Propionylamino)benzoic acid, based
on available data for similar compounds.

Hazard Identification and Personal Protective Equipment

4-(Propionylamino)benzoic acid is classified as acutely toxic if swallowed.[1] Based on data
for analogous compounds, it is also expected to cause skin and serious eye irritation, and may
cause respiratory irritation.[2][3][4] Therefore, a comprehensive personal protective equipment
(PPE) strategy is mandatory to minimize exposure risks.

Table 1: Recommended Personal Protective Equipment (PPE)
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Category Item Specifications Rationale
Protects against dust
Must meet ANSI _ _
Eye and Face particles and potential
] Safety Goggles Z87.1 standards or _
Protection ) splashes of solutions.
equivalent.
[51[6]
Recommended when Provides an additional
Face Shield there is a significant layer of protection for

splash hazard.

the entire face.[6]

Hand Protection

Disposable Nitrile

Gloves

Chemical-resistant.
Double gloving may
be necessary for

added protection.

Prevents skin contact
with the compound.
Gloves should be
changed immediately

if contaminated.[5][7]

Body Protection

Laboratory Coat

Standard lab coat.

Protects skin and
clothing from
accidental spills and

contamination.[5]

Respiratory Protection

Respirator/Dust Mask

NIOSH-approved
particulate respirator
(e.g., N95) or as
required by
institutional

guidelines.

Recommended when
handling the powder
form to avoid
inhalation of fine dust
particles.[2][8]

General Attire

Long Pants and

Closed-Toe Shoes

Standard laboratory

practice.

Protects against spills

and physical hazards.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan is crucial for minimizing the risk of exposure and

ensuring a safe laboratory environment.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[5][9]
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e Ensure that an eyewash station and safety shower are readily accessible.[4][9]

» Before handling, inspect all PPE for integrity.

2. Handling the Compound:

e Avoid generating dust when handling the solid form.[5][10]

o Measure and weigh the compound carefully within the fume hood.

» Avoid all personal contact, including inhalation and contact with skin and eyes.[10]
e Do not eat, drink, or smoke in the handling area.[4]

3. In Case of Exposure:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][6][11]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing and wash it before reuse. If skin irritation occurs, seek medical advice.
[21[4][6][11]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[2][9]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[2]

Disposal Plan

Proper disposal of 4-(Propionylamino)benzoic acid and any contaminated materials is critical
to prevent environmental contamination and ensure regulatory compliance.

o Chemical Waste: Dispose of unused or expired 4-(Propionylamino)benzoic acid in a
designated, sealed, and properly labeled hazardous waste container.[2][10][11]
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» Contaminated Materials: All contaminated solid waste, such as pipette tips, gloves, and
empty vials, should be placed in a sealed, labeled hazardous waste container.[10]

o Disposal Method: All waste must be disposed of through the institution's certified hazardous
waste management service. Do not dispose of down the drain or in regular trash.[2][11]

Visualizing the Safety Workflow

To further clarify the procedural steps for safely handling 4-(Propionylamino)benzoic acid, the
following workflow diagram illustrates the key decision points and actions from preparation to
disposal.
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Caption: Workflow for Safe Handling of 4-(Propionylamino)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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